Cas no 1214362-48-7 (n,n-Dimethyl(5-(pyridin-4-yl)-1h-indol-3-yl)methanamine)

• Product Name: n,n-Dimethyl(5-(pyridin-4-yl)-1h-indol-3-yl)methanamine
• CAS No: 1214362-48-7
• MF: C₁₆H₁₇N₃
• MW: 251.326283216476
• CID: 4909379
• Update Time: 2025-06-09

n,n-Dimethyl(5-(pyridin-4-yl)-1h-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• n,n-dimethyl(5-(pyridin-4-yl)-1h-indol-3-yl)methanamine
• n,n-Dimethyl(5-(pyridin-4-yl)-1h-indol-3-yl)methanamine

• Inchi： 1S/C16H17N3/c1-19(2)11-14-10-18-16-4-3-13(9-15(14)16)12-5-7-17-8-6-12/h3-10,18H,11H2,1-2H3
• InChI Key： NNEOVKGFQMWIOD-UHFFFAOYSA-N
• SMILES： N1C=C(CN(C)C)C2C=C(C3C=CN=CC=3)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.4
• Topological Polar Surface Area: 31.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on n,n-Dimethyl(5-(pyridin-4-yl)-1h-indol-3-yl)methanamine

N,N-Dimethyl(5-(Pyridin-4-yl)-1H-Indol-3-yl)methanamine (CAS No. 1214362-48-7): An Overview

N,N-Dimethyl(5-(pyridin-4-yl)-1H-indol-3-yl)methanamine (CAS No. 1214362-48-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound, also known as DMPI, is a member of the indole family and features a pyridine ring, making it a promising candidate for various pharmaceutical applications.

The chemical structure of N,N-Dimethyl(5-(pyridin-4-yl)-1H-indol-3-yl)methanamine consists of an indole core with a pyridine substituent at the 5-position and a dimethylamino group attached to the methylene bridge. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The indole scaffold is well-known for its role in numerous bioactive molecules, including natural products and synthetic drugs, while the pyridine ring enhances the compound's lipophilicity and stability.

Recent studies have highlighted the potential therapeutic applications of N,N-Dimethyl(5-(pyridin-4-yl)-1H-indol-3-yl)methanamine. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that DMPI can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory diseases. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another significant application of N,N-Dimethyl(5-(pyridin-4-yl)-1H-indol-3-yl)methanamine is in neurodegenerative disorders. Research has demonstrated that DMPI can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These properties make it a promising lead compound for the development of drugs targeting diseases like Alzheimer's and Parkinson's.

In addition to its anti-inflammatory and neuroprotective activities, N,N-Dimethyl(5-(pyridin-4-yl)-1H-indol-3-yl)methanamine has also shown potential as an anticancer agent. Studies have indicated that DMPI can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of N,N-Dimethyl(5-(pyridin-4-yl)-1H-indol-3-yl)methanamine has been extensively studied to understand its behavior in biological systems. In vivo experiments have shown that DMPI has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, further optimization may be necessary to enhance its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N,N-Dimethyl(5-(pyridin-4-yl)-1H-indol-3-yl)methanamine in various therapeutic settings. Early results from phase I trials have been promising, with no major adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing DMPI into later-stage clinical trials.

In conclusion, N,N-Dimethyl(5-(pyridin-4-yl)-1H-indol-3-yl)methanamine (CAS No. 1214362-48-7) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, DMPI holds great promise for addressing unmet medical needs in areas such as inflammation, neurodegeneration, and cancer.